Cas no 2172316-49-1 (2-{N-ethyl-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-2-methylpropanoic acid)

• Product Name: 2-{N-ethyl-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-2-methylpropanoic acid
• CAS No: 2172316-49-1
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6339811
• PubChem ID: 165516715
• Update Time: 2025-06-20

2-{N-ethyl-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{N-ethyl-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-2-methylpropanoic acid
• EN300-1506734
• 2172316-49-1
• 2-{N-ethyl-2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetamido}-2-methylpropanoic acid

• Inchi： 1S/C27H32N2O5/c1-4-29(26(2,3)24(31)32)23(30)16-27(14-9-15-27)28-25(33)34-17-22-20-12-7-5-10-18(20)19-11-6-8-13-21(19)22/h5-8,10-13,22H,4,9,14-17H2,1-3H3,(H,28,33)(H,31,32)
• InChI Key： HRSQLFNXIXBAJO-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CC(N(CC)C(C(=O)O)(C)C)=O)CCC1)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 755
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{N-ethyl-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-2-methylpropanoic acid

Introduction to 2-{N-ethyl-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-2-methylpropanoic acid (CAS No. 2172316-49-1)

2-{N-ethyl-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-2-methylpropanoic acid, identified by its CAS number 2172316-49-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structure, which includes a cyclobutyl backbone, an amino group functionalized with a methoxycarbonyl moiety, and an N-ethyl substituent. The presence of a fluorenyl group further enhances its structural complexity, making it a subject of interest for researchers exploring novel pharmacological applications.

The chemical structure of 2-{N-ethyl-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-2-methylpropanoic acid (CAS No. 2172316-49-1) is highly modular, allowing for diverse modifications that can fine-tune its biological activity. The fluorenyl methoxycarbonyl group, in particular, serves as a protective group for the amino function and can be selectively removed under specific conditions, enabling further derivatization. This feature makes the compound a valuable intermediate in the synthesis of more complex molecules, such as peptidomimetics and protease inhibitors.

In recent years, there has been growing interest in the development of peptidomimetic drugs due to their potential to overcome limitations associated with traditional peptides, such as poor bioavailability and susceptibility to enzymatic degradation. The cyclobutyl moiety in 2-{N-ethyl-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-2-methylpropanoic acid (CAS No. 2172316-49-1) contributes to the rigidity of the molecule, which can improve its binding affinity and stability in biological systems. This structural feature has been exploited in the design of novel inhibitors targeting various therapeutic targets, including kinases and proteases.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies for cancer and inflammatory diseases. The combination of the fluorenyl group and the amino acid-like backbone suggests that it may interact with biological targets in a manner similar to natural peptides but with enhanced pharmacokinetic properties. Preliminary studies have indicated that derivatives of this compound exhibit promising activity against certain cancer cell lines, suggesting their potential as lead compounds for further drug development.

The synthesis of 2-{N-ethyl-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-2-methylpropanoic acid (CAS No. 2172316-49-1) involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the fluorenyl methoxycarbonyl group is typically achieved through a reaction between fluorenylmethanol and an appropriate carbodiimide derivative, followed by coupling with the protected amino group. Subsequent deprotection steps then yield the final product. Advanced synthetic techniques, such as solid-phase peptide synthesis (SPPS), have been employed to streamline these processes and improve scalability.

The biological evaluation of 2-{N-ethyl-2-1-({(9H-fluoren)-9-ylmethoxycarbonyl}amino)cyclobutylacetamido}-2-methylpropanoic acid (CAS No. 2172316–49–1) has revealed several interesting properties. In vitro studies have demonstrated that this compound exhibits inhibitory activity against various enzymes implicated in cancer progression, including cyclin-dependent kinases (CDKs) and matrix metalloproteinases (MMPs). Additionally, it has shown potential as an anti-inflammatory agent by modulating cytokine production and reducing inflammation-related pathways.

The structural features of this compound also make it an attractive candidate for use in drug discovery campaigns targeting neurological disorders. The rigidity provided by the cyclobutyl ring can enhance binding affinity to protein targets involved in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Furthermore, the presence of polar functional groups allows for interactions with both hydrophobic and hydrophilic regions of target proteins, potentially leading to more effective drug candidates.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of 2-{N-(Ethyl)-2-(1-{((9H-fluorenyl)methoxy-carbonylamino)cyclobutyl}acet-amido)-2-methylpropanoic acid (CAS No. 2172316–49–1) with various biological targets. These virtual screening approaches have accelerated the identification of promising derivatives for further experimental validation. By integrating experimental data with computational models, researchers can optimize the structure-function relationships of this compound series more efficiently than ever before.

The potential therapeutic applications of CAS no 2172316–49–1 extend beyond oncology and inflammation. Emerging evidence suggests that this compound may also have utility in treating infectious diseases by inhibiting viral proteases or bacterial enzymes essential for pathogen survival. The versatility of its chemical scaffold allows for modifications that can tailor its activity toward specific pathogens while minimizing off-target effects.

In conclusion,CAS no 2172316–49–1 represents a significant advancement in pharmaceutical chemistry due to its complex structure and diverse biological activities. Its synthesis presents challenges that require innovative synthetic strategies but offers opportunities for developing novel therapeutics across multiple disease areas. As research continues to uncover new applications for this compound,CAS no 2172316–49–1 is poised to play an important role in shaping future treatments for human disease.